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This document provides a detailed overview of the applications of Glycidyl Azide Polymer

(GAP) as an energetic binder in solid propellant formulations. It includes summaries of key

performance data, experimental protocols for synthesis and characterization, and logical

diagrams illustrating key processes.

Introduction to Glycidyl Azide Polymer (GAP)
Glycidyl Azide Polymer (GAP) is an energetic, thermally stable, and insensitive hydroxyl-

terminated prepolymer that has emerged as a leading candidate to replace conventional

binders like Hydroxyl-Terminated Polybutadiene (HTPB) in high-performance solid propellants.

[1][2][3] Its energetic nature stems from the high positive heat of formation of the azide (-N₃)

groups, which upon decomposition, release a significant amount of energy and nitrogen gas,

contributing to a higher specific impulse and smokeless combustion.[1][4][5] GAP-based

propellants are being developed for a wide range of applications, including tactical missiles,

space launch vehicles, and gas generators.[3]

The general structure of GAP features a polyether backbone with pendant energetic

azidomethyl groups and terminal hydroxyl groups. These hydroxyl groups are crucial for the
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curing process, typically through reactions with isocyanates to form a stable polyurethane

network that binds the solid components of the propellant.[6][7]

Key Properties and Performance Data
GAP offers several advantages over traditional binders, including a higher density and a

significant contribution to the overall energy of the propellant.[8][9] This allows for the

formulation of propellants with increased performance and reduced smoke signatures.[10]

Physical and Energetic Properties of GAP Prepolymer
Property Value References

Appearance Viscous, yellowish liquid [11]

Density ~1.3 g/cm³ [8]

Heat of Formation (ΔHf) +957 kJ/kg [1][5][12]

Glass Transition Temperature

(Tg)
-45 to -48 °C [8][12]

Decomposition Temperature

(Td)
~242 °C [8]

Enthalpy of Decomposition

(ΔHd)
~485 cal/g [8]

Performance Characteristics of GAP-Based Propellants
The performance of GAP-based propellants can be tailored by adjusting the formulation,

including the type and amount of oxidizer, metallic fuel, and plasticizers.
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Propellant
Formulation

Specific
Impulse (Isp)
(s)

Burn Rate
(mm/s @ 7
MPa)

Pressure
Exponent (n)

References

AP/GAP/Al ~265-270 10 - 20 0.4 - 0.6 [13]

ADN/GAP ~267 > 20 0.7 - 0.9 [10]

CL-20/GAP High
Increases with

CL-20 content
Varies [14][15]

HMX/GAP High Varies Varies [13]

FOX-7/GAP - 10 - 20
Plateau burning

observed
[16]

AP = Ammonium Perchlorate, ADN = Ammonium Dinitramide, CL-20 =

Hexanitrohexaazaisowurtzitane, HMX = Octogen, FOX-7 = 1,1-diamino-2,2-dinitroethene, Al =

Aluminum

Mechanical Properties of Cured GAP Binders
The mechanical properties of the cured GAP binder are critical for ensuring the structural

integrity of the propellant grain under the stresses of ignition and flight.

Curing System
Tensile
Strength (MPa)

Elongation at
Break (%)

Young's
Modulus (MPa)

References

Isocyanate

(Urethane)
0.4 - 1.5 20 - 60 2 - 10 [17][18]

Azide-Alkyne

Cycloaddition

(Triazole)

Can be higher

than urethane
Varies Varies [2][6][18]

Dual Curing

(Isocyanate &

Azide-Alkyne)

Improved

properties
Varies Varies [2][19]
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Experimental Protocols
Safety Precaution: All work with GAP and its formulations must be conducted with appropriate

safety measures, including the use of personal protective equipment (PPE), grounding of

equipment, and adherence to established protocols for handling energetic materials.[1]

Synthesis of Glycidyl Azide Polymer (GAP)
The most common method for synthesizing GAP is a two-step process involving the ring-

opening polymerization of epichlorohydrin (ECH) to form polyepichlorohydrin (PECH), followed

by the azidation of PECH.[1][3]

Protocol for GAP Synthesis:

Polymerization of Epichlorohydrin (ECH):

Charge a reaction vessel with a diol or triol initiator (e.g., 1,4-butanediol) and a catalyst,

typically a Lewis acid like boron trifluoride etherate (BF₃·OEt₂).[1]

Slowly add epichlorohydrin to the initiator/catalyst mixture under an inert atmosphere (e.g.,

nitrogen) while maintaining a controlled temperature (typically 0-25 °C) to manage the

exothermic reaction.

After the addition is complete, allow the reaction to proceed for several hours at a slightly

elevated temperature (e.g., 50 °C) to ensure complete polymerization.

Quench the reaction by adding a suitable agent (e.g., water or a short-chain alcohol).

Purify the resulting polyepichlorohydrin (PECH) by washing with water to remove the

catalyst and unreacted monomer, followed by drying under vacuum.

Azidation of Polyepichlorohydrin (PECH):

Dissolve the purified PECH in a suitable solvent, such as dimethyl sulfoxide (DMSO) or

N,N-dimethylformamide (DMF).[3]

Add an excess of sodium azide (NaN₃) to the solution.
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Heat the mixture to a temperature of 90-100 °C and maintain it for several hours (typically

12-24 hours) to allow for the nucleophilic substitution of the chloride groups with azide

groups.[3]

Monitor the reaction progress using techniques like FTIR spectroscopy to track the

disappearance of the C-Cl bond and the appearance of the N₃ stretching peak.

After the reaction is complete, cool the mixture and precipitate the GAP by adding it to a

non-solvent like water.

Wash the precipitated GAP thoroughly with water to remove residual sodium azide and

solvent.

Dry the final GAP product under vacuum to a constant weight.

Curing of GAP-Based Propellant Formulations
The curing process transforms the liquid GAP prepolymer into a solid, elastomeric binder that

encapsulates the solid propellant ingredients. The most common curing agent is a di- or poly-

isocyanate, which reacts with the terminal hydroxyl groups of GAP.[20][21]

Protocol for Isocyanate Curing:

Formulation Preparation:

In a planetary mixer, combine the liquid components of the formulation, including GAP

prepolymer and any liquid plasticizers.

Gradually add the solid ingredients, such as the oxidizer (e.g., ammonium perchlorate)

and metallic fuel (e.g., aluminum powder), under vacuum to ensure a void-free mixture.

Continue mixing until a homogeneous slurry is obtained.

Curing Agent Addition and Casting:

Add the calculated amount of isocyanate curing agent (e.g., isophorone diisocyanate -

IPDI or Desmodur N-100) and a curing catalyst (e.g., dibutyltin dilaurate - DBTDL) to the
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slurry.[21] The NCO/OH ratio is a critical parameter that influences the mechanical

properties of the cured propellant.[21]

Mix thoroughly for a short period to ensure uniform distribution of the curing agent.

Cast the propellant slurry into a mold under vacuum to prevent the formation of air

bubbles.

Curing:

Place the filled mold in a curing oven at a specified temperature (typically 50-60 °C) for a

period ranging from several days to a week to allow the curing reaction to complete.[2][21]

The curing time is dependent on the formulation, catalyst concentration, and temperature.

Characterization of GAP and Propellants
A comprehensive characterization of both the GAP prepolymer and the final propellant is

essential to ensure quality and predict performance.

Key Characterization Techniques:
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Technique Purpose

Fourier-Transform Infrared (FTIR) Spectroscopy

To confirm the chemical structure of GAP,

particularly the presence of the azide group and

the absence of the C-Cl bond.[1]

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To determine the detailed molecular structure

and functionality of the GAP prepolymer.[1]

Gel Permeation Chromatography (GPC)

To determine the molecular weight and

molecular weight distribution of the GAP

prepolymer.[6]

Differential Scanning Calorimetry (DSC)

To measure the glass transition temperature

(Tg) and thermal decomposition behavior of

GAP and the propellant.[1][8]

Thermogravimetric Analysis (TGA)
To evaluate the thermal stability and

decomposition kinetics of the materials.[8]

Rheometry

To measure the viscosity of the GAP prepolymer

and the propellant slurry to assess

processability.

Uniaxial Tensile Testing

To determine the mechanical properties (tensile

strength, elongation, modulus) of the cured

propellant.[2][14]

Strand Burner Test
To measure the burning rate of the solid

propellant at various pressures.[15]

Diagrams and Workflows
Synthesis of Glycidyl Azide Polymer (GAP)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943510/
http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
https://www.researchgate.net/publication/230104809_Thermal_characterization_of_glycidyl_azide_polymer_GAP_and_GAP-based_binders_for_composite_propellants
https://www.researchgate.net/publication/230104809_Thermal_characterization_of_glycidyl_azide_polymer_GAP_and_GAP-based_binders_for_composite_propellants
https://cdn.apub.kr/journalsite/sites/jpne/2025-005-02/N0640050203/N0640050203.pdf
https://pure.nwpu.edu.cn/en/publications/study-on-tensile-mechanical-properties-of-gapcl-20hmx-propellant/
https://www.researchgate.net/figure/Burning-rates-of-GAP-based-solid-propellant-containing-different-oxidizers-at-different_fig4_284224204
https://www.benchchem.com/product/b15785252/docs?utm_src=pdf-body#application-notes-and-protocols-glycidyl-azide-polymer-gap-in-solid-propellants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Polymerization

Step 2: Azidation

Epichlorohydrin (ECH)

Ring-Opening
Polymerization

Diol/Triol Initiator

BF3.OEt2 Catalyst

Polyepichlorohydrin (PECH)

Nucleophilic
Substitution

Purified PECH

PECH_in

Glycidyl Azide Polymer (GAP)

Sodium Azide (NaN3)

DMSO/DMF Solvent

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propellant Mixing

Curing Process

GAP Prepolymer

Planetary Mixing
(under vacuum)

Energetic Plasticizer Solid Oxidizer (e.g., AP) Metallic Fuel (e.g., Al)

Homogeneous Propellant Slurry

Casting into Mold
(under vacuum)

Add Curing Agents

Isocyanate Curing Agent Curing Catalyst

Oven Curing
(50-60 °C)

Cured Solid Propellant Grain

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepolymer Characterization

Propellant Characterization

GAP Prepolymer

Structural Analysis
(FTIR, NMR)

Molecular Weight
(GPC)

Thermal Properties
(DSC, TGA)

Cured Propellant

Mechanical Testing
(Tensile)

Thermal Analysis
(DSC, TGA)

Ballistic Evaluation
(Burn Rate)

Performance Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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